BENGHE Foundational & Exploratory

Check Availability & Pricing

2,6-Dimethylphenol-d9 material safety data sheet
(MSDS) information

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 2,6-Dimethylphenol-d9 (Major)
CAS No.: 1021325-40-5
Cat. No.: B587977

Get Quote

An In-Depth Technical Guide to the Material Safety Data Sheet (MSDS) of 2,6-Dimethylphenol-
do

For researchers, scientists, and professionals in drug development, a comprehensive
understanding of the chemical properties and associated hazards of all reagents is paramount.
This guide provides a detailed examination of the material safety data for 2,6-Dimethylphenol-
d9, a deuterated analog of 2,6-Dimethylphenol. Due to the limited availability of a specific
safety data sheet for the deuterated compound, this guide leverages the extensive data
available for its non-deuterated counterpart, 2,6-Dimethylphenol (CAS: 576-26-1), as the
toxicological and safety profiles are expected to be nearly identical.

Section 1: Chemical Identification

2,6-Dimethylphenol-d9 is a stable, isotopically labeled form of 2,6-Dimethylphenol where nine
hydrogen atoms have been replaced by deuterium. This labeling is often utilized in metabolic
studies and as an internal standard in mass spectrometry-based analyses.
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Identifier 2,6-Dimethylphenol-d9 2,6-Dimethylphenol
2,6-Xylenol-d9, 1-Hydroxy-2,6- )

Synonyms ) 2,6-Xylenol, vic.-m-Xylenol[1]
dimethylbenzene-d9

CAS Number 1021325-40-5[2] 576-26-1[1][3][4][5]

Molecular Formula

CsHD-0J[2]

CsH100[4][6][7]

Molecular Weight

131.22 g/mol [2][8]

122.17 g/mol [5][9]

Chemical Structure

Deuterated analog of 2,6-

Dimethylphenol

(CH3)2C6H3OH[1][4]

Section 2: Hazard Identification and GHS

Classification

2,6-Dimethylphenol is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). It is crucial to handle this

compound with appropriate precautions.

GHS Pictograms:

Signal Word:Danger[3][10]

Hazard Statements:

Precautionary Statements:

H314: Causes severe skin burns and eye damage.[3][5][10]
H335: May cause respiratory irritation.[1]

H411: Toxic to aquatic life with long lasting effects.[3][5][10]

H301 + H311: Toxic if swallowed or in contact with skin.[1][5]

e P260: Do not breathe dust/fume/gas/mist/vapours/spray.[3][11]
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P273: Avoid release to the environment.[3][10][11]
P280: Wear protective gloves/protective clothing/eye protection/face protection.[3][10][11]

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.
[5]

P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/or shower.[5]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3][5][10]

P405: Store locked up.[3][5][11]

P501: Dispose of contents/container in accordance with local/regional/national/international
regulations.[3][5]

Section 3: Toxicological Profile

The toxicity of 2,6-Dimethylphenol underscores the necessity for stringent safety measures. It
is highly toxic through ingestion and skin absorption and is corrosive to tissues.[9]

Acute Toxicity:

e Oral LD50 (Rat): 296 mg/kg.[5]

o Dermal LD50 (Rabbit): 1,000 mg/kg.[5]
e Dermal LD50 (Rat): 2325 mg/kg.[12]
Health Effects:

 Inhalation: Inhalation may lead to irritation of the respiratory system, coughing, wheezing,
and in severe cases, chemical pneumonitis and pulmonary edema.[9][13]

o Skin Contact: Causes severe skin burns and irritation.[3][5] The compound can be absorbed
through the skin, leading to systemic toxicity.[13]
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Eye Contact: Causes serious eye damage.[11]

Ingestion: Toxic if swallowed, potentially causing corrosion of mucous membranes, stomach
pain, and central nervous system depression.[3][9]

Chronic Exposure: Prolonged or repeated exposure may result in damage to the liver and
kidneys.[9][13]

Section 4: First-Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

General Advice: Immediately remove any clothing soiled by the product.[5] First-aiders
should protect themselves.[11]

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[3][14]

In Case of Skin Contact: Immediately take off all contaminated clothing. Rinse the skin with
plenty of water or shower for at least 15 minutes. Call a physician immediately.[11][14]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing. Immediately call an ophthalmologist.[3]
[11]

If Swallowed: Rinse mouth. Do NOT induce vomiting.[3][14] Seek medical advice
immediately and show the safety data sheet.

Section 5: Fire and Explosion Hazards

While not highly flammable, 2,6-Dimethylphenol is a combustible solid.

Flash Point: 86 °C (186.8 °F) - closed cup.[1]
Autoignition Temperature: 598.89 °C (1110 °F).[4]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[10]

© 2026 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.chemicalbook.com/msds/2-6-dimethylphenol.pdf
https://www.echemi.com/sds/26-dimethylphenol-pid_Seven43676.html
https://cameochemicals.noaa.gov/chemical/18137
https://cameochemicals.noaa.gov/chemical/18137
https://haz-map.com/Agents/3044
https://www.cpachem.com/msds?num=SB9660&dnl=sd_-_2%2C6-Dimethylphenol_%5BCAS_576-26-1%5D_%28SB9660%29_%28EU%29.pdf
https://www.chemicalbook.com/msds/2-6-dimethylphenol.pdf
https://www.echemi.com/sds/26-dimethylphenol-pid_Seven43676.html
https://www.fishersci.com/store/msds?partNumber=AC116572500&productDescription=2+6-DIMETHYLPHENOL+250GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-6-dimethylphenol.pdf
https://www.fishersci.com/store/msds?partNumber=AC116572500&productDescription=2+6-DIMETHYLPHENOL+250GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/26-dimethylphenol-pid_Seven43676.html
https://www.chemicalbook.com/msds/2-6-dimethylphenol.pdf
https://www.echemi.com/sds/26-dimethylphenol-pid_Seven43676.html
https://www.fishersci.com/store/msds?partNumber=AC116572500&productDescription=2+6-DIMETHYLPHENOL+250GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/zh/product/aldrich/d175005
https://www.sigmaaldrich.com/SG/en/product/aldrich/d175005
https://www.cdhfinechemical.com/images/product/msds/37_1113168762_2,6-DIMETHYLPHENOL-CASNO-576-26-1-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587977?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Specific Hazards: When heated to decomposition, it emits acrid smoke and toxic fumes of
carbon monoxide and carbon dioxide.[9] Vapors are heavier than air and may spread along
floors, and intense heating can form explosive mixtures with air.[11]

Section 6: Accidental Release Measures

In the event of a spill, the following procedures should be followed to minimize exposure and
environmental contamination.

» Personal Precautions: Wear appropriate personal protective equipment, including respiratory
protection. Avoid dust formation and breathing vapors, mist, or gas. Ensure adequate
ventilation and evacuate personnel to safe areas.[10]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[10]

» Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and
shovel the material into a suitable, closed container for disposal.[10]

Section 7: Handling and Storage

Proper handling and storage are essential to maintain the integrity of the compound and
ensure the safety of laboratory personnel.

o Precautions for Safe Handling: Handle in a well-ventilated place.[3] Wear suitable protective
clothing.[3] Avoid contact with skin and eyes and avoid the formation of dust and aerosols.[3]
[10]

» Conditions for Safe Storage: Store in a tightly closed container in a dry, cool, and well-
ventilated place.[3][11] Store locked up.[3][5]

Section 8: Exposure Controls and Personal
Protection

Engineering controls and personal protective equipment (PPE) are the primary means of
minimizing exposure.
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e Engineering Controls: Ensure adequate ventilation. Handle in accordance with good
industrial hygiene and safety practices. An eyewash facility and a safety shower should be
available.[3][6]

o Personal Protective Equipment:

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.
[3][10]

o Skin Protection: Handle with gloves. Wear impervious clothing to prevent skin contact.[3]
[11]

o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[14]

Section 9: Physical and Chemical Properties

Property Value

Appearance White crystalline solid[6]
Odor Sweet, tar-like[6]
Melting Point 43-45 °C (lit.)[4]

Boiling Point 203 °C (lit.)[4]

Solubility in Water 10 g/L (20 °C)[6]

Vapor Pressure 0.1 mbar @ 20 °CJ[6]

Section 10: Stability and Reactivity

o Chemical Stability: Stable under recommended storage conditions.[10]
» Possibility of Hazardous Reactions: No dangerous reactions are known.[5]

e Incompatible Materials: Incompatible with bases, acid chlorides, acid anhydrides, and
oxidizing agents. It also corrodes steel, brass, copper, and copper alloys.[9]
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e Hazardous Decomposition Products: No dangerous decomposition products are known
under normal conditions of use.[5]

Section 11: Experimental Protocols

Protocol 1: Safe Handling and Weighing of 2,6-
Dimethylphenol-d9

o Preparation: Don all required PPE (lab coat, safety glasses with side shields, and
appropriate chemical-resistant gloves). Ensure the chemical fume hood is operational.

e Weighing: Conduct all weighing and handling of the solid material within a chemical fume
hood to prevent inhalation of dust. Use a dedicated spatula and weighing paper.

o Dispensing: If transferring to a reaction vessel, do so within the fume hood.

o Cleaning: Clean any residual dust from the balance and surrounding area with a damp cloth,
ensuring the cloth is disposed of as hazardous waste.

Post-Handling: Wash hands thoroughly after handling the material, even if gloves were worn.

Protocol 2: Spill Cleanup Procedure

o Evacuation and Ventilation: Evacuate the immediate area of the spill. Ensure the area is
well-ventilated.

o Containment: If the spill is small, cover it with a dry absorbent material such as sand or
vermiculite.

o Collection: Carefully sweep the absorbed material into a labeled, sealable container for
hazardous waste. Avoid creating dust.

o Decontamination: Wipe the spill area with a suitable solvent (e.g., acetone), followed by soap
and water. Collect all cleaning materials for disposal as hazardous waste.

o Reporting: Report the spill to the appropriate safety officer.

Section 12: Visualizations
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Caption: Hazard communication workflow for 2,6-Dimethylphenol-d9.
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Caption: Step-by-step workflow for the safe handling of 2,6-Dimethylphenol-d9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.2,6-—FZEIK® 99% | Sigma-Aldrich [sigmaaldrich.com]

e 2. 2,6-Dimethylphenol-d9 (Major) | LGC Standards [Igcstandards.com]

¢ 3. echemi.com [echemi.com]

e 4. 2,6-Dimethylphenol 99 576-26-1 [sigmaaldrich.com]

¢ 5. cpachem.com [cpachem.com]

e 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

e 7. Phenol, 2,6-dimethyl- [webbook.nist.gov]

e 8. scbt.com [scbt.com]

e 9.2,6-DIMETHYLPHENOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

¢ 10. cdhfinechemical.com [cdhfinechemical.com]

e 11. chemicalbook.com [chemicalbook.com]

e 12. bgrci.de [bgrci.de]

¢ 13. 2,6-Dimethylphenol - Hazardous Agents | Haz-Map [haz-map.com]

e 14. fishersci.com [fishersci.com]
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Check Availability & Pricing

 To cite this document: BenchChem. [2,6-Dimethylphenol-d9 material safety data sheet
(MSDS) information]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b587977/docs#2-6-dimethylphenol-d9-material-safety-
data-sheet-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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